Cas no 105917-70-2 (Benzene, 1,2-dichloro-3-(ethylthio)-)

• Product Name: Benzene, 1,2-dichloro-3-(ethylthio)-
• CAS No: 105917-70-2
• MF: C₈H₈Cl₂S
• MW: 207.120119094849
• CID: 1166484
• PubChem ID: 14745478
• Update Time: 2025-04-20

Benzene, 1,2-dichloro-3-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dichloro-3-(ethylthio)-
• 105917-70-2
• 1,2-Dichloro-3-(ethylthio)benzene
• DTXSID601300057

• Inchi： 1S/C8H8Cl2S/c1-2-11-7-5-3-4-6(9)8(7)10/h3-5H,2H2,1H3
• InChI Key： JWIRBDAWYNZKHU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1SCC)Cl

Computed Properties

• Exact Mass: 205.97254
• Monoisotopic Mass: 205.9723768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes